Cas no 720699-40-1 (1-Propanesulfonic acid, 3-(bicyclo[2.2.1]hept-2-ylamino)-)

• Product Name: 1-Propanesulfonic acid, 3-(bicyclo[2.2.1]hept-2-ylamino)-
• CAS No: 720699-40-1
• MF: C₁₀H₁₉NO₃S
• MW: 233.327761888504
• CID: 544581
• PubChem ID: 11310842
• Update Time: 2025-04-19

1-Propanesulfonic acid, 3-(bicyclo[2.2.1]hept-2-ylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-(bicyclo[2.2.1]hept-2-ylamino)-
• 3-(3-bicyclo[2.2.1]heptanylamino)propane-1-sulfonic acid
• AGN-PC-006J2X
• DTXSID80461973
• SCHEMBL917704
• 720699-40-1

• Inchi： 1S/C10H19NO3S/c12-15(13,14)5-1-4-11-10-7-8-2-3-9(10)6-8/h8-11H,1-7H2,(H,12,13,14)
• InChI Key： BGZJQENTTIDTBU-UHFFFAOYSA-N
• SMILES： S(CCCNC1CC2CCC1C2)(=O)(=O)O

Computed Properties

• Exact Mass: 233.10856464g/mol
• Monoisotopic Mass: 233.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 74.8Ų